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Compound of Interest

Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B1322162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 4-
Hydrazinylpyridine hydrochloride (CAS No: 20815-52-5), a chemical intermediate of

significant interest in pharmaceutical research and development. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4-Hydrazinylpyridine
hydrochloride is fundamental to its safe handling. The following table summarizes key

quantitative data.
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Property Value Reference

Molecular Formula C₅H₈ClN₃ [1][2]

Molecular Weight 145.59 g/mol [1][2]

Melting Point 238 °C [1]

244-250 °C [3]

Boiling Point 310.2 °C at 760 mmHg [1]

Flash Point 141.4 °C [1]

Vapor Pressure 0.000451 mmHg at 25°C [1]

Form Solid [3]

Toxicological Data and Hazard Identification
4-Hydrazinylpyridine hydrochloride is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact. The following table

outlines the known toxicological hazards.

Hazard Classification Statement Reference

Acute Oral Toxicity Harmful if swallowed. [4]

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

Specific target organ toxicity
May cause respiratory

irritation.

GHS Hazard Pictograms:

alt text

alt text
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Experimental Protocols: Safe Handling and Storage
Strict adherence to established protocols is mandatory when working with 4-
Hydrazinylpyridine hydrochloride.

Engineering Controls
Ventilation: All handling of 4-Hydrazinylpyridine hydrochloride should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[5]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure.
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Personal Protective Equipment (PPE) Personal Hygiene

Impermeable Gloves
(e.g., Butyl Rubber)

Impermeable Gown
(Long-sleeved, closed back)

Chemical Safety Goggles
or Face Shield

NIOSH-approved Respirator
(If dust cannot be controlled)

Wash Hands Thoroughly
After Handling

Do Not Eat, Drink, or Smoke
in Work Area

Click to download full resolution via product page

Figure 1. Required Personal Protective Equipment and Hygiene Practices.

Handling Procedures
Avoid the formation of dust and aerosols.[7]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[6][8]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Do not eat, drink, or smoke when using this product.[8][9]
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Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

Keep refrigerated and under an inert atmosphere (nitrogen or argon) at 2-8°C.[1]

Store locked up.[8]

Incompatible materials to avoid include strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[6]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
The following diagram outlines the initial response to various exposure routes.
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Exposure Route

Immediate Action

Medical Attention

Inhalation

Remove to Fresh Air

Skin Contact

Wash with Plenty of Soap and Water
for at least 15 minutes

Eye Contact

Rinse Cautiously with Water
for Several Minutes

Ingestion

Rinse Mouth

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

Figure 2. First Aid Response to Exposure.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[8] If breathing is difficult, give oxygen.[6] Seek immediate medical attention.[6][8]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water for at least 15 minutes while removing contaminated clothing and shoes.[5][6] If

skin irritation occurs, get medical advice/attention.[8]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[8][9] Remove contact

lenses, if present and easy to do.[8] Continue rinsing for at least 15 minutes.[6] Immediately

call a poison center or doctor.
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Ingestion: If swallowed, rinse mouth.[8] Do NOT induce vomiting.[6] Call a physician or

poison control center immediately.[6]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection.[5] Evacuate personnel to a safe area.[7]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[7] Do not

let the chemical enter drains.[7]

Methods for Cleaning Up: Mix with sand or other inert absorbent material, sweep up, and

place in a suitable, tightly closed container for disposal.[5]

Disposal Considerations
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[8] Waste material should be handled as hazardous waste and

disposed of at an approved waste disposal plant.

Conclusion
4-Hydrazinylpyridine hydrochloride is a valuable research chemical that requires careful and

informed handling. By implementing the engineering controls, personal protective equipment,

and procedures outlined in this guide, researchers can mitigate the risks associated with its use

and maintain a safe laboratory environment. Always consult the most recent Safety Data Sheet

(SDS) from your supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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